4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}morpholine

• IUPAC Name: 4-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]morpholine
• InChI: InChI=1S/C14H17N3O2/c1-11-2-4-12(5-3-11)14-15-13(19-16-14)10-17-6-8-18-9-7-17/h2-5H,6-10H2,1H3
• InChI Key: WMJIDOMONKAJDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN3CCOCC3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}morpholine is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.132076794 g/mol and the complexity rating of the compound is 276. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Mode of Action

The mode of action of MLS000527861 is currently unknown due to the lack of specific information available. Typically, a compound interacts with its target(s) to induce a biological response. This could involve binding to a receptor, inhibiting an enzyme, or interacting with DNA or RNA. The exact nature of these interactions and the resulting changes for MLS000527861 would need to be determined through further experimental studies .

Biochemical Pathways

For instance, some oxadiazole derivatives have demonstrated antimicrobial activity, suggesting they may interact with pathways related to bacterial growth and survival